Cas no 2229518-63-0 (2-(2,6-difluoro-3-nitrophenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(2,6-difluoro-3-nitrophenyl)-1,1-difluoropropan-2-amine
• CAS No: 2229518-63-0
• MF: C₉H₈F₄N₂O₂
• MW: 252.165636062622
• CID: 5820865
• PubChem ID: 165632003
• Update Time: 2025-06-09

2-(2,6-difluoro-3-nitrophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-nitrophenyl)-1,1-difluoropropan-2-amine
• EN300-1963251
• 2229518-63-0

• Inchi： 1S/C9H8F4N2O2/c1-9(14,8(12)13)6-4(10)2-3-5(7(6)11)15(16)17/h2-3,8H,14H2,1H3
• InChI Key： QUHOFUJXIBSZOG-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C(=CC=C(C=1F)[N+](=O)[O-])F)N)F

Computed Properties

• Exact Mass: 252.05219015g/mol
• Monoisotopic Mass: 252.05219015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2,6-difluoro-3-nitrophenyl)-1,1-difluoropropan-2-amine

Introduction to 2-(2,6-difluoro-3-nitrophenyl)-1,1-difluoropropan-2-amine (CAS No. 2229518-63-0)

2-(2,6-difluoro-3-nitrophenyl)-1,1-difluoropropan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229518-63-0, is a fluorinated aromatic amine compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically incorporated to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. The structural motif of this molecule, featuring a nitro-substituted phenyl ring coupled with a difluorinated propanamine backbone, positions it as a promising candidate for further exploration in drug discovery.

The synthesis of 2-(2,6-difluoro-3-nitrophenyl)-1,1-difluoropropan-2-amine involves sophisticated organic transformations that highlight the importance of fluorine chemistry in modern drug development. The introduction of fluorine atoms at the 1,1-position of the propanamine group enhances the compound's resistance to enzymatic degradation, a critical factor in improving pharmacokinetic profiles. Concurrently, the nitro group on the phenyl ring serves as a versatile handle for further functionalization, enabling the construction of more complex molecular architectures through reduction or nucleophilic aromatic substitution reactions.

Recent advancements in computational chemistry have facilitated the rational design of such fluorinated amine derivatives. Molecular modeling studies suggest that 2-(2,6-difluoro-3-nitrophenyl)-1,1-difluoropropan-2-amine exhibits favorable interactions with biological targets due to its optimized hydrogen bonding potential and hydrophobic surface properties. These insights have been corroborated by experimental validations, where X-ray crystallography has revealed high-resolution structures of this compound bound to protein receptors, underscoring its potential as a scaffold for therapeutic agents.

In the realm of medicinal chemistry, the incorporation of fluorine into small molecules has been extensively studied for its impact on pharmacological activity. The electron-withdrawing nature of fluorine atoms can fine-tune electronic distributions across aromatic rings, thereby influencing receptor binding kinetics. In the case of 2-(2,6-difluoro-3-nitrophenyl)-1,1-difluoropropan-2-amine, the dual presence of fluorine at both carbons of the propanamine group amplifies these effects, potentially leading to enhanced binding affinities and selectivity against specific biological pathways.

Current research initiatives are exploring the therapeutic potential of 2-(2,6-difluoro-3-nitrophenyl)-1,1-difluoropropan-2-amine in several disease models. Preliminary in vitro assays have demonstrated its efficacy in modulating enzymes involved in inflammatory responses and cancer progression. The nitro group's redox-active properties further contribute to its multifaceted biological activity by allowing reversible electron transfer processes within biological systems. Such mechanisms are increasingly recognized as key determinants in drug action.

The pharmacokinetic profile of 2-(2,6-difluoro-3-nitrophenyl)-1,1-difluoropropan-2-amine is another area of active investigation. Fluorinated compounds are renowned for their improved oral bioavailability and prolonged circulation times due to their enhanced lipophilicity and reduced susceptibility to metabolic clearance. Comparative studies with non-fluorinated analogs have consistently highlighted these advantages, making fluorinated amines an attractive class of entities for drug development pipelines.

From an industrial perspective, the synthesis methodologies for CAS No. 2229518-63-0 must be scalable and cost-effective to support preclinical and clinical trials. Advances in flow chemistry and continuous manufacturing have enabled more efficient production processes for complex fluorinated intermediates. These innovations not only reduce manufacturing costs but also minimize waste generation—a critical consideration in sustainable pharmaceutical practices.

The regulatory landscape for novel fluorinated compounds remains dynamic as agencies continually assess their safety and efficacy profiles. Robust toxicological studies are essential to ensure that 2-(2,6-difluoro-3-nitrophenyl)-1,1-difluoropropan-2-amine meets stringent requirements before transitioning from bench research to clinical application. Collaborative efforts between academia and industry are pivotal in generating comprehensive data sets that address potential concerns regarding long-term exposure and off-target effects.

Future directions in the study of CAS No. 2229518-63-0 may include its derivatization into more specialized derivatives with tailored biological activities. For instance, replacing or modifying substituents on the phenyl ring could lead to compounds with enhanced specificity toward certain disease markers or improved solubility profiles. The integration of machine learning algorithms into virtual screening processes promises to accelerate this discovery phase by predicting novel derivatives with desired properties.

In conclusion,CAS No 2229518 - 63 - 0, corresponding to (CAS No.) 2229518 - 63 - 0, represents a compelling example of how strategic molecular design can yield promising candidates for therapeutic intervention. Its unique structural features—comprising a difluorinated amine moiety linked to a nitro-substituted phenyl ring—position it as a versatile building block for next-generation pharmaceuticals. As research progresses，this compound is poised to contribute significantly to advancements in medicinal chemistry and drug development，offering hope for novel treatments across multiple therapeutic domains.